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Compound of Interest

Compound Name: Zoxamide

Cat. No.: B129027 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Zoxamide is a benzamide fungicide widely used in agriculture that has found applications in

laboratory research due to its specific mechanism of action.[1][2] It functions as a potent

inhibitor of microtubule dynamics by covalently binding to the β-tubulin subunit.[3][4] This

interaction disrupts the formation of the mitotic spindle, leading to an arrest of the cell cycle and

subsequent cell death.[3][5]

Given its low aqueous solubility, preparing homogenous and accurate Zoxamide stock

solutions is critical for obtaining reliable and reproducible results in in vitro and in vivo

experiments.[2][6] This document provides a detailed protocol for the preparation, storage, and

handling of Zoxamide stock solutions for use in a laboratory setting.

Physicochemical Properties and Solubility
Zoxamide is a white, solid powder with a molecular weight of 336.6 g/mol .[4][6] Its poor

solubility in water necessitates the use of organic solvents for creating stock solutions. Key

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₄H₁₆Cl₃NO₂ [6][7]

Molecular Weight 336.6 g/mol [6][7]

CAS Number 156052-68-5 [4][6]

Appearance White solid powder [4][6]

Water Solubility 0.681 mg/L (at 20°C) [6]

log Kow 3.76 [1][6]

Zoxamide's solubility in various organic solvents is crucial for selecting an appropriate vehicle

for stock solution preparation.

Solvent Solubility (g/L at 20°C) Reference

Acetone 55.7 [1][4]

Ethyl Acetate 20.0 [1]

1,2-Dichloroethane 12.5 [1]

n-Octanol 6.49 [1]

Xylene 1.56 [1]

n-Heptane 0.038 [1]

For most cell-based assays, Dimethyl Sulfoxide (DMSO) is the recommended solvent due to its

high solvating power and compatibility with cell culture media at low final concentrations

(typically ≤0.5%).[8][9][10]

Experimental Protocol: Preparation of a 10 mM
Zoxamide Stock Solution in DMSO
This protocol describes the preparation of a 10 mM Zoxamide stock solution, a common

concentration for laboratory use.
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3.1 Materials and Reagents

Zoxamide powder (≥98% purity)[4]

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Analytical balance

1.5 mL or 2.0 mL microcentrifuge tubes (amber or wrapped in foil)

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

3.2 Step-by-Step Procedure

Calculate the Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of Zoxamide needed.

Molecular Weight (MW) of Zoxamide = 336.6 g/mol

Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 10 mmol/L x 1 mL x (1 L / 1000 mL) x 336.6 g/mol x (1000 mg / 1 g)

Mass = 3.366 mg

Weigh Zoxamide: Carefully weigh out 3.366 mg of Zoxamide powder using an analytical

balance and transfer it into a sterile 1.5 mL amber microcentrifuge tube.

Note: It is crucial to handle Zoxamide powder in a well-ventilated area or chemical fume

hood. Wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses.[11]

Add Solvent: Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube

containing the Zoxamide powder.
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Dissolve the Compound: Tightly cap the tube and vortex vigorously for 1-2 minutes until the

powder is completely dissolved. If necessary, use a sonicator bath for 5-10 minutes to aid

dissolution.[12] Visually inspect the solution against a light source to ensure no solid particles

remain.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller working volumes (e.g., 20-50 µL) in sterile, light-protected microcentrifuge tubes.

Storage and Stability: Label all aliquots clearly with the compound name, concentration,

solvent, and preparation date. Store the stock solution aliquots at -20°C. When stored

properly, Zoxamide solutions are stable.[6][13] One manufacturer suggests stability for at

least two years at +4°C, implying greater stability at -20°C.[4]

Application Example: Dilution for In Vitro Assays
To treat cells with a final concentration of 10 µM Zoxamide in a culture well containing 1 mL of

medium, perform a serial dilution.

Intermediate Dilution (Optional but Recommended): Prepare a 1 mM intermediate stock by

diluting the 10 mM stock 1:10 in sterile DMSO or cell culture medium. (e.g., 5 µL of 10 mM

stock + 45 µL of solvent).

Final Dilution: Add 1 µL of the 1 mM intermediate stock to the 1 mL of cell culture medium.

This results in a 1:1000 dilution and a final Zoxamide concentration of 1 µM. The final

DMSO concentration will be 0.1%, which is generally well-tolerated by most cell lines.[10][14]

Note: Always add the final Zoxamide solution to the cell culture medium and mix gently,

rather than adding it directly onto the cells.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing a Zoxamide stock solution.
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Workflow: Zoxamide Stock Solution Preparation

Start 1. Weigh 3.37 mg
of Zoxamide Powder

2. Add 1 mL
of DMSO

3. Vortex / Sonicate
until Dissolved

4. Aliquot into
Working Volumes 5. Store at -20°C Ready for Use

Click to download full resolution via product page

Caption: Workflow for Zoxamide stock solution preparation.

Mechanism of Action: Microtubule Disruption
Zoxamide exerts its cytotoxic effects by interfering with the cell division machinery, as depicted

in the pathway below.
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Zoxamide's Mechanism of Action
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Caption: Zoxamide binds to β-tubulin, inhibiting microtubule polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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